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Compound of Interest

Compound Name: AK-2292

Cat. No.: B14089011

Essential Safety and Handling Guide for AK-2292

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling AK-2292. The following procedures are designed to
ensure the safe handling, storage, and disposal of this potent and selective STAT5 PROTAC
degrader.

Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for AK-2292 is not publicly available, the
following PPE recommendations are based on general safety protocols for handling potent,
research-grade chemical compounds of unknown toxicity.
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PPE Category Item Specification

Nitrile or neoprene gloves.

Inspect for tears or holes
Hand Protection Chemical-resistant gloves before use. Change gloves

frequently and immediately if

contaminated.

Must be worn at all times in the

o laboratory. Use of a face shield
) Safety glasses with side )
Eye Protection ) is recommended when
shields or goggles ) N )
handling larger quantities or if

there is a splash hazard.

A fully buttoned lab coat is
required. Consider a

Body Protection Laboratory coat chemically resistant apron for
additional protection when

handling significant quantities.

All handling of solid AK-2292
and preparation of solutions
) ) Fume hood or ventilated should be conducted in a
Respiratory Protection - )
enclosure certified chemical fume hood to
avoid inhalation of dust or

aerosols.

Operational Plan: Safe Handling and Storage

Strict adherence to the following operational procedures is mandatory to minimize exposure
and ensure the integrity of the compound.

Storage:
e Short-term (up to 2 years): Store the solid powder at 4°C.
e Long-term (up to 3 years): Store the solid powder at -20°C.

 In solvent: Store solutions at -80°C for up to 6 months and at -20°C for up to 1 month.
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» Keep the container tightly sealed in a dry and well-ventilated place.
Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the
work area within a certified chemical fume hood by covering the surface with absorbent,
disposable bench paper.

e Weighing: If weighing the solid form, do so within the fume hood. Use a dedicated, clean
spatula and weighing vessel.

e Dissolving: When preparing solutions, slowly add the solvent to the solid AK-2292 to avoid
splashing.

e Spill Management:

o Minor Spills: In case of a small spill, decontaminate the area with a suitable laboratory
disinfectant. Absorb the spill with inert material (e.g., vermiculite, sand) and place it in a
sealed container for disposal.

o Major Spills: Evacuate the area and follow the institution's emergency procedures for
chemical spills.

Disposal Plan

All waste containing AK-2292 must be treated as hazardous chemical waste.

e Solid Waste: Collect all contaminated solid materials, including used gloves, bench paper,
and weighing boats, in a clearly labeled, sealed hazardous waste container.

e Liquid Waste: Collect all solutions containing AK-2292 in a labeled, sealed, and chemically
compatible hazardous waste container. Do not mix with other waste streams unless
compatibility is known.

o Disposal: All hazardous waste must be disposed of through the institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations.
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Quantitative Data Summary

The following table summarizes key quantitative data for AK-2292.

Property Value

Molecular Formula Cs2Hs54F2N7010PS2

Molecular Weight 1070.13 g/mol

CAS Number 2984506-77-4

Appearance Off-white to light yellow solid powder
Purity 98.93%

DCso 0.10 pM

SKNO1: 0.36 pM, MV4;11: 0.35 yM, Kasumi-3:

ICso (Cell Growth Inhibition) 0.18 UM[1]
1o

Plasma Half-life (in vivo) 1.9 hours

Experimental Protocol: In Vitro Cell Growth
Inhibition Assay

This protocol outlines the methodology used to determine the ICso values of AK-2292 on
different cell lines.[1]

e Cell Culture: Culture SKNO1, MV4;11, and Kasumi-3 cells in their respective appropriate
growth media and conditions.

o Cell Seeding: Plate the cells in 96-well plates at a suitable density and allow them to adhere
or stabilize overnight.

o Compound Preparation: Prepare a stock solution of AK-2292 in a suitable solvent (e.g.,
DMSO). Perform serial dilutions to achieve the desired final concentrations (e.g., ranging
from 0.0015 pM to 15 pM).
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o Treatment: Treat the cells with the various concentrations of AK-2292. Include a vehicle
control (solvent only).

e Incubation: Incubate the treated cells for 4 days.

 Viability Assay: After the incubation period, assess cell viability using a standard method
such as the MTT or CellTiter-Glo assay.

o Data Analysis: Calculate the percentage of cell growth inhibition for each concentration
relative to the vehicle control. Determine the ICso value by fitting the data to a dose-response
curve.

Workflow and Signaling Pathway Diagrams
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Caption: Workflow for the safe handling and disposal of AK-2292.
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Caption: Simplified signaling pathway of AK-2292-induced STAT5 degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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